![molecular formula C22H29NO8 B1249280 Himeic Acid A](/img/structure/B1249280.png)
Himeic Acid A
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Overview
Description
Himeic Acid A is a natural product found in Aspergillus and Hyrtios reticulatus with data available.
Scientific Research Applications
Biosynthesis and Inhibition Mechanisms
Himeic Acid A, produced by the marine fungus Aspergillus japonicus MF275, is a specific inhibitor of the ubiquitin-activating enzyme E1 in the ubiquitin-proteasome system. Research into the biosynthesis of this compound involved feeding experiments with labeled precursors, revealing that its long fatty acyl side chain is polyketide-derived and its amide substituent comes from leucine, suggesting involvement of a polyketide synthase–nonribosomal peptide synthase in its biosynthesis. The identification of its biosynthetic gene cluster further confirms its role in E1 inhibition (Hashimoto et al., 2018).
Structural Analysis and Derivatives
Himeic acids E-G, new derivatives of this compound, were isolated from Aspergillus sp. While this compound inhibits ubiquitin-activating enzyme (E1), these new derivatives do not exhibit this inhibitory activity (Kuwana et al., 2013). This highlights the unique structural and functional aspects of this compound compared to its derivatives.
pH-Dependent Production and Conversion
The production of this compound and its conversion to himeic acids B and C in Aspergillus japonicus MF275 is pH-dependent. A decrease in pH from 6.5 to 2 is necessary for the production of this compound, followed by an increase to pH 5 for the production of himeic acids B and C. This pH-dependent mechanism indicates a potential for controlled production and conversion of these compounds under laboratory conditions (Katsuki et al., 2018).
Inhibitory Activity
This compound significantly inhibits the formation of an E1-ubiquitin intermediate at concentrations of 50 μM, a property not shared by its related compounds, himeic acids B and C. This selective inhibitory activity of this compound underscores its potential as a targeted inhibitor in the ubiquitin-proteasome system (Tsukamoto et al., 2005).
Properties
Molecular Formula |
C22H29NO8 |
---|---|
Molecular Weight |
435.5 g/mol |
IUPAC Name |
(E)-11-[5-[[(3S)-3-carboxybutanoyl]carbamoyl]-4-oxopyran-2-yl]undec-10-enoic acid |
InChI |
InChI=1S/C22H29NO8/c1-15(22(29)30)12-19(25)23-21(28)17-14-31-16(13-18(17)24)10-8-6-4-2-3-5-7-9-11-20(26)27/h8,10,13-15H,2-7,9,11-12H2,1H3,(H,26,27)(H,29,30)(H,23,25,28)/b10-8+/t15-/m0/s1 |
InChI Key |
OKGLROPOZIVCCZ-HQPKTYMTSA-N |
Isomeric SMILES |
C[C@@H](CC(=O)NC(=O)C1=COC(=CC1=O)/C=C/CCCCCCCCC(=O)O)C(=O)O |
Canonical SMILES |
CC(CC(=O)NC(=O)C1=COC(=CC1=O)C=CCCCCCCCCC(=O)O)C(=O)O |
Synonyms |
himeic acid A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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